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Compound of Interest

3-Formyl-1H-indazole-6-carboxylic
Compound Name: d
aci

Cat. No. B1343050

Abstract

This application note provides a detailed guide to the analytical methods for the comprehensive
characterization of 3-Formyl-1H-indazole-6-carboxylic acid, a key intermediate in
pharmaceutical synthesis. The protocols outlined herein are designed to ensure the identity,
purity, and stability of the compound, employing a multi-technique approach. This guide is
intended for researchers and professionals in drug development and quality control, offering
robust methodologies and the scientific rationale behind experimental choices.

Introduction

3-Formyl-1H-indazole-6-carboxylic acid (CoHsN20s3, Molecular Weight: 190.16 g/mol ) is a
heterocyclic compound of significant interest in medicinal chemistry.[1] Its unique structural
features, comprising an indazole core, a formyl group, and a carboxylic acid moiety, make it a
versatile building block for the synthesis of various therapeutic agents. Given its role as a
critical intermediate, ensuring its chemical integrity is paramount for the successful
development of downstream products.

This document details a suite of analytical techniques for the thorough characterization of this
molecule. The methods described are designed to provide orthogonal information, thereby
creating a self-validating system for quality assessment.
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Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-Formyl-1H-indazole-6-

carboxylic acid is essential for method development.

Property Value Source
CAS Number 319474-35-6 [1][2]
Molecular Formula CoHeN203 [1]
Molecular Weight 190.16 g/mol [1]

Off-white to yellow crystalline
Appearance powder (predicted based on

analogs)

[3]

Sealed in a dry, room
Storage temperature environment is

recommended.

[1]

Note: Experimental values for melting point and solubility are not consistently reported in

publicly available literature; therefore, empirical determination is recommended as part of the

initial characterization.

Analytical Methodologies

A multi-pronged analytical approach is recommended to ensure a comprehensive

characterization of 3-Formyl-1H-indazole-6-carboxylic acid. The relationship between these

techniques is illustrated in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 3-
Formyl-1H-indazole-6-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343050#analytical-methods-for-3-formyl-1h-
indazole-6-carboxylic-acid-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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